Cas no 617714-54-2 (tert-butyl rel-(1s,4s,5r)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate)
617714-54-2 structure
Product Name:tert-butyl rel-(1s,4s,5r)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
CAS No:617714-54-2
MF:C12H21NO3
MW:227.3
MDL:MFCD30749376
CID:1629422
PubChem ID:127243324
Update Time:2024-12-20
tert-butyl rel-(1s,4s,5r)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 5-hydroxy-,1,1-dimethylethyl ester, (1R,4R,5S)-rel-
- rel-tert-Butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
- tert-butyl (1S,4R,5R)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
- tert-butyl rel-(1s,4s,5r)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
- tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
- (1R, 4R, 5S)-rel-5-Hydroxy-2-aza-bicyclo[2.2.2]octane-2-carboxylic acid tert-butyl ester
- (1R,4R,5S)-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
- 617714-54-2
- tert-butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
- (1R,4R,5S)-2-Boc-5-hydroxy-2-azabicyclo[2.2.2]octane
- AS-53854
- tert-butyl(1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
- P18381
- CS-0058604
- 1932777-22-4
- AKOS030231403
- P17203
-
- MDL: MFCD30749376
- Inchi: 1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-8-4-5-9(13)6-10(8)14/h8-10,14H,4-7H2,1-3H3/t8-,9-,10+/m1/s1
- InChI Key: FNZOIHBLVUIGLG-BBBLOLIVSA-N
- SMILES: CC(OC(N1[C@@H]2CC[C@H](C1)[C@@H](O)C2)=O)(C)C
Computed Properties
- Exact Mass: 227.15214353g/mol
- Monoisotopic Mass: 227.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.8Ų
tert-butyl rel-(1s,4s,5r)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0047876-100mg |
rel-tert-Butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate |
617714-54-2 | 100mg |
$354.0 | 2022-04-27 | ||
| ChemScence | CS-0047876-250mg |
rel-tert-Butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate |
617714-54-2 | 250mg |
$708.0 | 2022-04-27 | ||
| ChemScence | CS-0047876-1g |
rel-tert-Butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate |
617714-54-2 | 1g |
$1770.0 | 2022-04-27 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1118516-100mg |
rel-tert-Butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate |
617714-54-2 | 97% | 100mg |
¥2470.00 | 2024-05-06 | |
| eNovation Chemicals LLC | Y1125703-250mg |
(1R, 4R, 5S)-rel-5-Hydroxy-2-aza-bicyclo[2.2.2]octane-2-carboxylic acid tert-butyl ester |
617714-54-2 | 95% | 250mg |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125703-500mg |
(1R, 4R, 5S)-rel-5-Hydroxy-2-aza-bicyclo[2.2.2]octane-2-carboxylic acid tert-butyl ester |
617714-54-2 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125703-1g |
(1R, 4R, 5S)-rel-5-Hydroxy-2-aza-bicyclo[2.2.2]octane-2-carboxylic acid tert-butyl ester |
617714-54-2 | 95% | 1g |
$1785 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125703-5g |
(1R, 4R, 5S)-rel-5-Hydroxy-2-aza-bicyclo[2.2.2]octane-2-carboxylic acid tert-butyl ester |
617714-54-2 | 95% | 5g |
$6715 | 2024-07-28 | |
| eNovation Chemicals LLC | D586476-100mg |
tert-butyl rel-(1s,4s,5r)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate |
617714-54-2 | 97% | 100mg |
$355 | 2024-07-21 | |
| eNovation Chemicals LLC | D586476-250MG |
tert-butyl rel-(1s,4s,5r)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate |
617714-54-2 | 97% | 250mg |
$565 | 2024-07-21 |
tert-butyl rel-(1s,4s,5r)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
617714-54-2 (tert-butyl rel-(1s,4s,5r)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate) Related Products
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- 1932777-22-4(tert-butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate)
- 750634-09-4(tert-butyl 5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate)
- 1638760-60-7(tert-butyl endo-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate)
- 2413883-59-5(1-Piperidinecarboxylic acid, 3-(hydroxymethyl)-2-methyl-, 1,1-dimethylethyl ester)
- 1559209-94-7(tert-butyl 2-(2-hydroxycyclopentyl)piperidine-1-carboxylate)
- 2306265-70-1(tert-butyl 4-(hydroxymethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate)
- 651301-22-3(1-Piperidinecarboxylic acid, 4-hydroxy-2,5-dimethyl-, 1,1-dimethylethylester, (2R,4S,5S)-rel-)
- 1932332-75-6(3-exo-Hydroxy-2-exo-methyl-8-aza-bicyclo[3.2.1]octane-8-carboxylic acid tert-butyl ester)
- 1932218-47-7(tert-butyl (1S,4S,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate)
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